Cas no 903867-11-8 (2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile)

• Product Name: 2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile
• CAS No: 903867-11-8
• MF: C₁₉H₁₅FN₄O₃
• MW: 366.345807313919
• CID: 5426694
• Update Time: 2025-07-09

2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-5-[4-(furan-2-carbonyl)piperazin-1-yl]-1,3-oxazole-4-carbonitrile
• 2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

• Inchi： 1S/C19H15FN4O3/c20-14-5-2-1-4-13(14)17-22-15(12-21)19(27-17)24-9-7-23(8-10-24)18(25)16-6-3-11-26-16/h1-6,11H,7-10H2
• InChI Key： HFWHCSWCUNUQMC-UHFFFAOYSA-N
• SMILES： O1C(N2CCN(C(C3=CC=CO3)=O)CC2)=C(C#N)N=C1C1=CC=CC=C1F

Additional information on 2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile

Recent Advances in the Study of 2-(2-Fluorophenyl)-5-4-(Furan-2-Carbonyl)Piperazin-1-Yl-1,3-Oxazole-4-Carbonitrile (CAS: 903867-11-8)

The compound 2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile (CAS: 903867-11-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biochemical pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 903867-11-8 exhibits high affinity for certain kinase targets, particularly those involved in inflammatory and oncogenic signaling. The researchers employed a combination of molecular docking simulations and in vitro assays to elucidate the compound's binding mode and inhibitory effects. These findings suggest potential applications in the development of novel anti-inflammatory or anticancer agents.

Structural optimization efforts have been a major focus of recent research. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the synthesis of several analogs of 2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile, exploring modifications to the furan and oxazole moieties. Their results indicated that while the core structure remains essential for activity, certain substitutions could enhance both potency and pharmacokinetic properties. Notably, the introduction of electron-withdrawing groups at specific positions improved metabolic stability without compromising target engagement.

From a mechanistic perspective, cutting-edge research utilizing cryo-EM and X-ray crystallography has provided unprecedented insights into how 903867-11-8 interacts with its biological targets. A Nature Communications paper (2024) revealed that the compound induces a unique conformational change in its target proteins, distinct from other known inhibitors in its class. This finding opens new avenues for structure-based drug design and could explain the compound's observed selectivity profile in cellular assays.

Pharmacological evaluations have progressed to preclinical models, with several research groups reporting promising results. A recent study in the European Journal of Pharmacology (2024) demonstrated that 2-(2-fluorophenyl)-5-4-(furan-2-carbonyl)piperazin-1-yl-1,3-oxazole-4-carbonitrile shows excellent blood-brain barrier penetration in rodent models, suggesting potential applications in neurological disorders. However, researchers caution that further optimization may be needed to address certain off-target effects observed at higher concentrations.

The compound's potential extends beyond its primary therapeutic indications. Emerging research presented at the 2024 American Chemical Society meeting highlighted its utility as a chemical probe for studying protein-protein interactions in cellular signaling networks. The unique photophysical properties of the oxazole core make it particularly suitable for fluorescence-based assays, providing researchers with a valuable tool for mechanistic studies.

Looking forward, the scientific community anticipates several key developments related to 903867-11-8. Current research efforts are focusing on: (1) further elucidation of its structure-activity relationships through systematic analog synthesis, (2) expansion of its therapeutic potential through combination studies with existing drugs, and (3) development of more efficient synthetic routes to support larger-scale pharmacological evaluations. The compound's versatility and demonstrated biological activity position it as a promising candidate for continued investigation in drug discovery programs.